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Compound of Interest

Compound Name: Phenyl-d5 isocyanate

Cat. No.: B1357203

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of Phenyl-d5 isocyanate, a deuterated analog of phenyl isocyanate. This isotopically
labeled compound is a valuable tool in various research applications, including as an internal
standard in analytical methods and for mechanistic studies in drug development.

Core Chemical and Physical Properties

Phenyl-d5 isocyanate (CesDsNCO) is a stable isotope-labeled compound where the five
hydrogen atoms on the phenyl ring are replaced with deuterium. This isotopic substitution
results in a higher molecular weight compared to its non-deuterated counterpart, which is a key
feature for its use in mass spectrometry-based applications.
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Property Value Source

CAS Number 83286-56-0 --INVALID-LINK--
Molecular Formula C7DsNO --INVALID-LINK--
Molecular Weight 124.15 g/mol --INVALID-LINK--
Isotopic Purity >98 atom % D --INVALID-LINK--
Appearance Colorless liquid inferred from Pheny]

Isocyanate

Boiling Point 162-163 °C (lit.) --INVALID-LINK--
Melting Point -30 °C (lit.) --INVALID-LINK--
Density 1.142 g/mL at 25 °C --INVALID-LINK--
Refractive Index n20/D 1.535 (lit.) --INVALID-LINK--

Chemical Structure

The structure of Phenyl-d5 isocyanate consists of a pentadeuterated phenyl ring attached to
an isocyanate functional group (-N=C=0). The isocyanate group is highly reactive and is the
center of the molecule's characteristic chemical behavior.

Structural Feature Description
SMILES String [2H]clc([2H])c([2H])c(N=C=0)c([2H])c1[2H]
InChl Key DGTNSSLYPYDJGL-RALIUCGRSA-N

While specific bond lengths and angles for the deuterated compound are not readily available,
the geometry is expected to be very similar to that of phenyl isocyanate, which is a planar
molecule.

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of Phenyl-d5 isocyanate are
not widely published. However, general methods for the preparation of aromatic isocyanates
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can be adapted.

Synthesis of Phenyl-d5 Isocyanate (General Method)

The synthesis of phenyl isocyanates typically involves the reaction of the corresponding aniline
with phosgene or a phosgene equivalent, such as triphosgene. For the synthesis of Phenyl-d5
isocyanate, aniline-d5 would be the starting material.

Reaction:
CeDsNH2 + COCIl2 - CsDsNCO + 2HCI

Disclaimer: This reaction involves highly toxic reagents (phosgene or its equivalents) and
should only be performed by trained professionals in a well-ventilated fume hood with
appropriate safety precautions.

lllustrative Experimental Workflow:

Caption: A generalized workflow for the synthesis of Phenyl-d5 isocyanate.

Purification by Vacuum Distillation (General Method)

Phenyl isocyanates are typically purified by vacuum distillation to remove impurities and
unreacted starting materials.

lllustrative Experimental Protocol:

The crude Phenyl-d5 isocyanate is transferred to a distillation flask.

o The distillation apparatus is assembled for vacuum distillation, ensuring all joints are properly
sealed.

e Avacuum is gradually applied to the system.
» The flask is heated gently in an oil bath.

¢ The fraction distilling at the expected boiling point of Phenyl-d5 isocyanate under the
applied pressure is collected in a pre-weighed receiving flask.
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e The purified product is stored under an inert atmosphere (e.g., nitrogen or argon) at a low
temperature to prevent degradation.

Key Chemical Reactions

The isocyanate group in Phenyl-d5 isocyanate is a powerful electrophile, making it highly
reactive towards nucleophiles such as alcohols and amines.

Reaction with Alcohols to Form Carbamates

Phenyl-d5 isocyanate reacts with alcohols to form N-phenyl-d5-carbamates. This reaction is
fundamental in polyurethane chemistry.

 To cite this document: BenchChem. [Phenyl-d5 Isocyanate: A Technical Guide to its
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357203#phenyl-d5-isocyanate-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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